Cas no 1095118-46-9 ((3S,7S,22S)-26-Amino-5,13,20-trioxo-4,6,12,21-tetraazahexacosane-1,3,7,22-tetracarboxylic Acid)

• Product Name: (3S,7S,22S)-26-Amino-5,13,20-trioxo-4,6,12,21-tetraazahexacosane-1,3,7,22-tetracarboxylic Acid
• CAS No: 1095118-46-9
• MF: C₂₆H₄₅N₅O₁₁
• MW: 603.662407636642
• CID: 4776831
• Update Time: 2025-08-02

(3S,7S,22S)-26-Amino-5,13,20-trioxo-4,6,12,21-tetraazahexacosane-1,3,7,22-tetracarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• (3S,7S,22S)-26-Amino-5,13,20-trioxo-4,6,12,21-tetraazahexacosane-1,3,7,22-tetracarboxylic Acid
• 4,6,12,21-Tetraazahexacosane-1,3,7,22-tetracarboxylic acid, 26-amino-5,13,20-trioxo-, (3S,7S,22S)-

• Inchi： 1S/C26H45N5O11/c27-15-7-5-9-17(23(36)37)29-21(33)12-4-2-1-3-11-20(32)28-16-8-6-10-18(24(38)39)30-26(42)31-19(25(40)41)13-14-22(34)35/h17-19H,1-16,27H2,(H,28,32)(H,29,33)(H,34,35)(H,36,37)(H,38,39)(H,40,41)(H2,30,31,42)/t17-,18-,19-/m0/s1
• InChI Key： JXKIRGXULLHLQS-FHWLQOOXSA-N
• SMILES： C(C(O)=O)C[C@@H](C(O)=O)NC(=O)N[C@H](C(O)=O)CCCCNC(=O)CCCCCCC(=O)N[C@H](C(O)=O)CCCCN

Additional information on (3S,7S,22S)-26-Amino-5,13,20-trioxo-4,6,12,21-tetraazahexacosane-1,3,7,22-tetracarboxylic Acid

Compound CAS No. 1095118-46-9: A Comprehensive Overview of (3S,7S,22S)-26-Amino-5,13,20-Trioxo-4,6,12,21-Tetraazahexacosane-1,3,7,22-Tetracarboxylic Acid

The compound (3S,7S,22S)-26-Amino-5,13,20-Trioxo-4,6,12,21-Tetraazahexacosane-1,3,7,22-Tetracarboxylic Acid with CAS No. 1095118-46-9 is a highly complex organic molecule belonging to the class of polypeptides. This molecule is characterized by its intricate structure and functional groups that make it a subject of interest in various fields of research. The compound's name itself provides a detailed description of its stereochemistry and functional groups. The (3S,7S,22S) configuration indicates the spatial arrangement of the amino acid residues in the molecule. The presence of multiple carboxylic acid groups and amino groups suggests its potential role in peptide synthesis and bioactive molecule development.

Recent studies have highlighted the importance of such complex molecules in drug discovery and biotechnology. The hexacosane backbone of this compound provides a rigid structure that can be exploited for designing bioactive agents with specific targeting capabilities. The trioxo and tetraaza functionalities suggest that this molecule could serve as a scaffold for incorporating additional functional groups or for modifying existing ones to enhance bioavailability or efficacy.

One of the most intriguing aspects of this compound is its potential application in peptide-based therapeutics. Researchers have been exploring the use of such molecules as carriers for drug delivery systems due to their ability to form stable complexes with other biomolecules. The tetracarboxylic acid groups in this compound can act as binding sites for metal ions or other therapeutic agents, making it a versatile candidate for designing nanomedicine platforms.

In addition to its therapeutic applications, this compound has also been studied for its role in enzymatic catalysis. The stereochemistry of the molecule plays a crucial role in determining its interaction with enzymes and other biological systems. The (3S,7S,22S) configuration ensures that the molecule can adopt specific conformations that are essential for catalytic activity. This property makes it an attractive candidate for enzyme engineering and synthetic biology applications.

The synthesis of such complex molecules remains a significant challenge in organic chemistry. However, advancements in peptide synthesis techniques have made it possible to construct this compound with high precision. The use of solid-phase synthesis and automated peptide synthesizers has greatly simplified the process. Researchers have also explored the use of recombinant DNA technology to produce this compound in microbial systems, which could pave the way for large-scale production.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR and mass spectrometry. These studies have provided valuable insights into its structural integrity and stability under various conditions. The amino acid residues in the molecule have been found to exhibit distinct chemical shifts that can be used for structural elucidation.

Looking ahead, the potential applications of (3S,7S,22S)-26-Amino-5,13,20-Trioxo-4,6,12,21-Tetraazahexacosane-1,3,7